5-Methyl-2-(2,2,2-trifluoroethyl)pyrimidine-4-carboxylic acid

• Molecular Formula: C8H7F3N2O2
• Molecular Weight: 220.15 g/mol
• IUPAC Name: 5-methyl-2-(2,2,2-trifluoroethyl)pyrimidine-4-carboxylic acid
• InChI: InChI=1S/C8H7F3N2O2/c1-4-3-12-5(2-8(9,10)11)13-6(4)7(14)15/h3H,2H2,1H3,(H,14,15)
• InChI Key: ARQXNFOZJNYVCS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1C(=O)O)CC(F)(F)F

Description

5-Methyl-2-(2,2,2-trifluoroethyl)pyrimidine-4-carboxylic acid is a pyrimidine derivative characterized by a trifluoroethyl substituent at position 2 and a carboxylic acid group at position 2. The trifluoroethyl group introduces strong electron-withdrawing effects due to the fluorine atoms, enhancing the compound’s lipophilicity and metabolic stability. This structural motif is often leveraged in medicinal chemistry to improve binding affinity to hydrophobic targets and resistance to enzymatic degradation .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Methyl-2-(2,2,2-trifluoroethyl)pyrimidine-4-carboxylic acid typically involves the reaction of pyrimidine derivatives with trifluoroethylating agents. One common method is the reaction of 5-methylpyrimidine-4-carboxylic acid with 2,2,2-trifluoroethyl iodide in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the formation of the desired product.

Industrial Production Methods

In an industrial setting, the production of 5-Methyl-2-(2,2,2-trifluoroethyl)pyrimidine-4-carboxylic acid can be scaled up by optimizing the reaction conditions and using continuous flow reactors. This allows for better control over reaction parameters such as temperature, pressure, and reactant concentrations, leading to higher yields and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

5-Methyl-2-(2,2,2-trifluoroethyl)pyrimidine-4-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to form corresponding oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride to obtain reduced forms of the compound.

Substitution: The trifluoroethyl group can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like sodium methoxide in methanol.

Major Products Formed

Scientific Research Applications

5-Methyl-2-(2,2,2-trifluoroethyl)pyrimidine-4-carboxylic acid has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions and metabolic pathways.

Medicine: Explored for its potential therapeutic properties, including antiviral and anticancer activities.

Industry: Utilized in the development of advanced materials with specific chemical and physical properties.

Mechanism of Action

The mechanism of action of 5-Methyl-2-(2,2,2-trifluoroethyl)pyrimidine-4-carboxylic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The trifluoroethyl group enhances the compound’s ability to form strong interactions with these targets, leading to modulation of their activity. This can result in various biological effects, depending on the specific target and pathway involved.

Comparison with Similar Compounds

Structural and Functional Group Analysis

Key structural analogs and their distinguishing features are summarized below:

Compound Name	Substituents (Position 2)	Substituents (Position 4/5)	Molecular Weight (g/mol)	CAS Number	Key Properties
5-Methyl-2-(2,2,2-trifluoroethyl)pyrimidine-4-carboxylic acid	2,2,2-Trifluoroethyl	Carboxylic acid (C4)	Not provided	Not provided	High lipophilicity, strong electron-withdrawing effects, potential metabolic stability
5-(Methylamino)-2-(propan-2-yl)pyrimidine-4-carboxylic acid (EN300-365651)	Propan-2-yl	Carboxylic acid (C4)	Not provided	EN300-365651	Reduced electronegativity compared to CF3; isopropyl group increases steric hindrance
5-Methyl-2-(methylsulfanyl)pyrimidine-4-carboxylic acid	Methylsulfanyl	Carboxylic acid (C4)	184.22	669087-35-8	Thioether group enhances nucleophilicity; lower lipophilicity than CF3 analogs
Ethyl 4-(difluoromethyl)-2-phenylpyrimidine-5-carboxylate	Phenyl	Ethyl ester (C5)	278.25	1380228-69-2	Difluoromethyl group moderates electronegativity; ester group increases bioavailability
6-Methyl-2-(pyrrolidin-1-yl)pyrimidine-4-carboxylic acid	Pyrrolidin-1-yl	Carboxylic acid (C4)	Not provided	1172918-85-2	Basic pyrrolidine substituent enhances solubility; potential for hydrogen bonding

Physicochemical and Reactivity Differences

• Lipophilicity : Trifluoroethyl analogs are expected to have higher logP values than methylsulfanyl or pyrrolidine-containing derivatives, favoring membrane permeability .
• Reactivity : Methylsulfanyl groups () may participate in nucleophilic reactions, whereas trifluoroethyl groups are more inert, reducing unwanted side reactions in synthetic pathways .

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for 5-methyl-2-(2,2,2-trifluoroethyl)pyrimidine-4-carboxylic acid?

• Methodological Answer : The compound can be synthesized via palladium-catalyzed cross-coupling reactions. For example, substituting pyrimidine derivatives with trifluoroethyl groups under Suzuki-Miyaura conditions (using aryl boronic acids) is a common approach . Pre-functionalization of the pyrimidine ring with methyl and carboxylic acid groups prior to trifluoroethylation is critical to avoid side reactions. Reaction optimization typically involves varying solvents (e.g., DMF or THF), temperatures (80–120°C), and catalyst systems (e.g., Pd(PPh₃)₄ with Cs₂CO₃ as a base).

Q. How is the compound characterized structurally and chemically?

• Methodological Answer :

• NMR Spectroscopy : ¹H and ¹³C NMR (DMSO-d₆ or CDCl₃) identify proton environments (e.g., methyl groups at δ ~2.5 ppm, aromatic protons at δ ~7–8 ppm, and carboxylic acid protons at δ ~12–13 ppm) .
• LCMS/HRMS : Confirm molecular weight (e.g., ESI-MS for [M+H]+ ions) and purity (>95% by HPLC with UV detection at 254 nm) .
• X-ray Crystallography : Resolves crystal packing and hydrogen-bonding interactions, critical for understanding solid-state reactivity .

Q. What functional groups dictate its reactivity in medicinal chemistry applications?

• Methodological Answer :

• Trifluoroethyl Group : Enhances lipophilicity and metabolic stability, influencing pharmacokinetics. Reactivity in nucleophilic substitution is limited due to strong C-F bonds .
• Carboxylic Acid : Facilitates salt formation (e.g., sodium salts for solubility) and serves as a handle for amide coupling (e.g., using EDC/HOBt in DMF) .
• Pyrimidine Core : Participates in π-π stacking interactions in enzyme active sites, validated via molecular docking studies .

Advanced Research Questions

Q. How can computational methods optimize its synthesis and reaction pathways?

• Methodological Answer :

• Quantum Chemical Calculations : Predict transition states and intermediates for trifluoroethylation steps. Software like Gaussian or ORCA calculates activation energies, guiding solvent/base selection .
• Machine Learning : Trains on reaction databases (e.g., USPTO) to predict optimal catalysts and conditions. Features include descriptors for steric hindrance and electronic effects of substituents .
• Kinetic Modeling : Identifies rate-limiting steps (e.g., oxidative addition in cross-coupling) using software like COPASI .

Q. How to resolve contradictions in reported bioactivity data across studies?

• Methodological Answer :

• Meta-Analysis : Compare IC₅₀ values across assays (e.g., enzyme inhibition vs. cell-based). Adjust for variables like buffer pH, assay temperature, and protein binding .
• Structural Analog Screening : Test derivatives (e.g., replacing trifluoroethyl with methyl or ethyl groups) to isolate the contribution of specific substituents to activity .
• Isothermal Titration Calorimetry (ITC) : Quantifies binding thermodynamics directly, avoiding artifacts from fluorescence-based assays .

Q. What strategies mitigate instability of the carboxylic acid group during storage?

• Methodological Answer :

• Lyophilization : Store as a lyophilized powder under inert gas (argon) to prevent hydration and dimerization .
• pH Stabilization : Buffered solutions (pH 4–6) reduce decarboxylation. Use citrate or phosphate buffers with EDTA to chelate metal catalysts .
• Derivatization : Convert to stable esters (e.g., methyl or tert-butyl) during storage, then hydrolyze back to the acid before use .

Research Design Considerations

Q. How to design experiments for studying its role in enzyme inhibition?

• Methodological Answer :

• Enzyme Assays : Use recombinant enzymes (e.g., kinases or dehydrogenases) with fluorogenic substrates. Monitor activity via fluorescence (e.g., NADH depletion at 340 nm) .
• Dose-Response Curves : Generate IC₅₀ values with 8–10 concentrations (0.1–100 µM) and nonlinear regression analysis (GraphPad Prism) .
• Crystallography : Co-crystallize the compound with the target enzyme (e.g., using PEG 3350 as a precipitant) to resolve binding modes .

Q. What analytical techniques validate its purity for regulatory submissions?

• Methodological Answer :

• HPLC-DAD/ELSD : Dual detection (UV diode array and evaporative light scattering) ensures absence of impurities >0.1% .
• Elemental Analysis : Confirm C, H, N, F content within ±0.4% of theoretical values .
• Residual Solvent Testing : GC-MS to verify compliance with ICH Q3C guidelines (e.g., DMF < 880 ppm) .